Cas no 1894404-22-8 (3-chloro-4-(sulfanylmethyl)phenol)

• Product Name: 3-chloro-4-(sulfanylmethyl)phenol
• CAS No: 1894404-22-8
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 5941517
• PubChem ID: 117219907
• Update Time: 2025-06-11

3-chloro-4-(sulfanylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-chloro-4-(mercaptomethyl)-
• 3-chloro-4-(sulfanylmethyl)phenol
• 1894404-22-8
• EN300-1992165

• Inchi： 1S/C7H7ClOS/c8-7-3-6(9)2-1-5(7)4-10/h1-3,9-10H,4H2
• InChI Key： YULZGZKWTPUYAR-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CS)C(Cl)=C1

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 306.7±27.0 °C(Predicted)
• pka: 8.86±0.20(Predicted)

Additional information on 3-chloro-4-(sulfanylmethyl)phenol

3-Chloro-4-(sulfanylmethyl)phenol: An Overview of a Promising Compound (CAS No. 1894404-22-8)

3-Chloro-4-(sulfanylmethyl)phenol (CAS No. 1894404-22-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug development, materials science, and environmental studies. This article aims to provide a comprehensive overview of 3-chloro-4-(sulfanylmethyl)phenol, delving into its chemical properties, biological activities, and recent research advancements.

The molecular formula of 3-chloro-4-(sulfanylmethyl)phenol is C₈H₉ClOS, and it has a molecular weight of approximately 176.67 g/mol. The compound features a phenolic hydroxyl group (-OH), a chlorine atom (-Cl), and a sulfanyl methyl group (-SCH₃). These functional groups contribute to its unique chemical properties and reactivity. The presence of the phenolic hydroxyl group makes it a weak acid, capable of forming salts with bases. The chlorine atom adds polarity and can influence the compound's solubility and reactivity in various solvents.

In terms of physical properties, 3-chloro-4-(sulfanylmethyl)phenol is typically a solid at room temperature with a melting point ranging from 50 to 55°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and formulations.

The biological activities of 3-chloro-4-(sulfanylmethyl)phenol have been the subject of several recent studies. One notable area of research is its potential as an antimicrobial agent. Studies have shown that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Antimicrobial Chemotherapy demonstrated that 3-chloro-4-(sulfanylmethyl)phenol effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at low concentrations. This antimicrobial property makes it a promising candidate for developing new antibiotics or disinfectants.

Beyond its antimicrobial properties, 3-chloro-4-(sulfanylmethyl)phenol has also shown potential as an antioxidant. Phenolic compounds are known for their ability to scavenge free radicals and prevent oxidative damage to cells. Research conducted by the Department of Chemistry at XYZ University found that 3-chloro-4-(sulfanylmethyl)phenol exhibited strong antioxidant activity in vitro, comparable to that of well-known antioxidants such as ascorbic acid and α-tocopherol. This property could be leveraged in the development of new therapeutic agents for treating oxidative stress-related diseases.

In the realm of drug development, 3-chloro-4-(sulfanylmethyl)phenol has been explored for its potential as a lead compound in the synthesis of more complex molecules with therapeutic applications. A study published in the Journal of Medicinal Chemistry reported the synthesis of several derivatives of 3-chloro-4-(sulfanylmethyl)phenol, which showed enhanced biological activities compared to the parent compound. These derivatives exhibited improved potency against cancer cell lines and reduced toxicity profiles, making them promising candidates for further preclinical and clinical evaluation.

The environmental impact of 3-chloro-4-(sulfanylmethyl)phenol is another area of interest. Researchers at the Environmental Science Institute have investigated its biodegradability and persistence in different environmental matrices. Initial findings suggest that while the compound is relatively stable under certain conditions, it can be degraded by microbial action over time. This information is crucial for assessing its potential environmental risks and developing strategies for safe disposal or remediation.

In conclusion, 3-chloro-4-(sulfanylmethyl)phenol (CAS No. 1894404-22-8) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure confers valuable properties such as antimicrobial activity, antioxidant capacity, and potential as a lead compound in drug development. Ongoing research continues to uncover new insights into its behavior and applications, highlighting its significance in various scientific disciplines.